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Get Quote

The table below summarizes the key characteristics of methasulfocarb as a fungicide, based on the Pesticide

Properties Database [1].

Property Description / Value

Pesticide Type Fungicide; Plant Growth Regulator [1]

Chemical Group Thiocarbamate fungicide; Carbamate fungicide [1]

IUPAC Name S-4-(mesyloxy)phenyl methyl(thiocarbamate) [1]

Mode of Action FRAC Code 42 (Growth retarding activity) [1]

Example Applications Soil application for fungal diseases in rice crops [1]

Example Pests Controlled Fusarium, Mucor, Pseudomonas, Pythium, and Rhizoctonia spp. [1]

Formulations Granular or wettable powder [1]

Solubility in Water 480 mg/L (moderate) [1]

Acute Oral LD₅₀ (Rat) 112 mg/kg (moderate toxicity) [1]
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Proposed Protocol: Evaluating Methasulfocarb Against
Fusarium

This protocol outlines a standard in vitro and greenhouse experiment to assess the efficacy of

methasulfocarb against Fusarium oxysporum. The methodology is adapted from general plant pathology

principles and aligned with approaches seen in recent Fusarium control studies [2] [3].

In Vitro Antifungal Activity Assay

Objective: To determine the direct inhibitory effect of methasulfocarb on Fusarium mycelial growth.

Materials:
Fungal Isolate: Pure culture of Fusarium oxysporum (or other relevant species).

Fungicide: Technical grade methasulfocarb.
Culture Medium: Potato Dextrose Agar (PDA).

Methodology:
Prepare PDA plates amended with methasulfocarb at a range of concentrations (e.g., 0, 1, 5,

10, 25, 50 μg/mL). A non-amended PDA plate serves as the control.
Inoculate the center of each plate with a mycelial plug (5 mm diameter) from the actively

growing edge of a Fusarium culture.
Incubate plates at 25±1°C for 5-7 days.

Measurements: Every 24 hours, measure the colony diameter in two perpendicular directions.
Calculate the percentage of mycelial growth inhibition relative to the control using the formula:

% Inhibition = [(Dc - Dt) / Dc] × 100
Where Dc is the average diameter in the control, and Dt is the average diameter in the

treatment.
Data Analysis: Determine the effective concentration that inhibits 50% of mycelial growth (EC₅₀)

using probit or regression analysis.

Greenhouse Efficacy Trial

Objective: To evaluate the ability of methasulfocarb to control Fusarium wilt in a susceptible host

plant (e.g., tomato) under controlled conditions.
Materials:

Plants: Seeds of a tomato variety susceptible to F. oxysporum f. sp. lycopersici.
Pathogen: Fusarium oxysporum spore suspension (e.g., 1×10⁶ spores/mL).

Fungicide: Methasulfocarb formulated as a wettable powder.
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Methodology:

Soil Infestation: Mix the pathogen spore suspension thoroughly into a sterilized potting mixture
and place in pots. Allow the pathogen to establish for one week before planting.

Treatment Groups: Establish the following groups with at least 10 replicates each:
T1: Non-infested soil + no fungicide (Healthy Control).

T2: Infested soil + no fungicide (Diseased Control).
T3: Infested soil + methasulfocarb (e.g., soil drench at recommended field rate).

T4: Infested soil + a commercial fungicide standard (e.g., Hemixazol [2] for comparison).
Application: Apply the methasulfocarb as a soil drench after seedling transplantation.

Growth Conditions: Maintain plants in a greenhouse at 25-28°C and monitor daily.
Measurements: Record the following for 6-8 weeks:

Disease Incidence: Percentage of plants showing wilting symptoms.
Disease Severity: Rate plants on a 0-4 scale (0=healthy, 1=slight wilting, 2=moderate

wilting, 3=severe wilting, 4=dead).
Plant Biomass: Measure shoot and root dry weight at the end of the experiment.

Data Analysis: Compare disease incidence, severity, and biomass data across treatments using
analysis of variance (ANOVA) followed by a post-hoc test like Tukey's HSD.

Mechanisms of Action and Alternative Strategies

Since detailed molecular signaling pathways for methasulfocarb (FRAC Code 42) are not fully elucidated

in the available literature, the following diagram illustrates the general site of action and the multi-faceted

strategies often required for effective Fusarium management.
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Supporting Research for Integrated Control:

Natural Compound Elicitors: Methyl jasmonate (MeJA), a plant hormone, has been shown to inhibit
the growth and deoxynivalenol (DON) toxin production in Fusarium graminearum by interfering with

the cAMP-PKA signaling pathway [4]. Seed treatment with macroalgal-derived fucoidan and
nanohydroxyapatite can also enhance plant defense mechanisms and mitigate Fusarium infection in

faba beans [3].
Biological Control and Soil Management: Specific agricultural practices, such as incorporating

pineapple residues into the soil, can induce suppressiveness against Fusarium wilt by enriching for
antagonistic microbes like Aspergillus fumigatus and Fusarium solani [5]. Furthermore, biological

agents like Bacillus subtilis and Trichoderma harzianum have demonstrated significant efficacy in
reducing Fusarium wilt in tomatoes, offering a promising alternative or supplement to chemical

controls [2].

Discussion and Future Perspectives

While methasulfocarb is identified as a compound with activity against Fusarium species [1], its practical

application for this purpose requires further validation. The proposed protocol provides a framework for

researchers to generate critical efficacy data.

Future research should focus on:

Confirming Efficacy: Conducting the experiments outlined above to establish dose-response

relationships for different Fusarium species.
Elucidating the Molecular Target: Investigating the specific biochemical pathway affected by

methasulfocarb's "growth retarding activity" (FRAC Code 42) [1].
Integrated Strategies: Evaluating methasulfocarb in combination with biological controls [5] [2] or

natural elicitors [3] [4] to enhance control efficacy and potentially reduce application rates, aligning
with sustainable agriculture goals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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